![molecular formula C11H13NO3S B2605431 Ethyl 2-((2-(methylthio)phenyl)amino)-2-oxoacetate CAS No. 69066-10-0](/img/structure/B2605431.png)
Ethyl 2-((2-(methylthio)phenyl)amino)-2-oxoacetate
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Overview
Description
Synthesis Analysis
The synthesis of an organic compound involves a series of chemical reactions that lead to the formation of the desired compound from simpler starting materials. The choice of starting materials, reagents, and conditions can greatly affect the outcome of the synthesis .Molecular Structure Analysis
The molecular structure of a compound can be determined using various spectroscopic techniques, such as infrared (IR) spectroscopy, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) .Chemical Reactions Analysis
This involves studying the reactions that the compound undergoes. Information about the reactivity of the compound can provide insights into its chemical properties and potential uses .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its melting point, boiling point, solubility in various solvents, and reactivity with common reagents .Scientific Research Applications
Bioactive Potentials of Secondary Metabolites
A study explored the bioactive potentials of secondary metabolites from mollusks, focusing on their antioxidant and anti-inflammatory activities. Compounds isolated were tested for various bioactivities, showing significant results in radical quenching and enzyme inhibition assays (Chakraborty & Joy, 2019).
Synthesis and Structural Analysis
Research on the synthesis and structural analysis of novel compounds, including 1,4,5-trisubstituted 1,2,3-triazoles, was performed. These compounds were characterized by various spectroscopic methods, and their crystal structures were confirmed. Additionally, their reactivity and potential applications in materials science were explored (Ahmed et al., 2016).
Peptide Synthesis
The utility of certain ethyl groups in peptide synthesis was discussed, highlighting the advantages of specific ethyl groups for carboxyl-group protection in peptide synthesis. This application underscores the importance of such compounds in developing synthetic methodologies for peptides (Amaral, 1969).
Mechanism of Action
Target of Action
It is known that indole derivatives, which this compound is a part of, have been found in many important synthetic drug molecules and bind with high affinity to multiple receptors .
Mode of Action
Indole derivatives are known to interact with their targets and cause various changes that lead to their biological activity .
Biochemical Pathways
Indole derivatives are known to affect various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Result of Action
Indole derivatives are known to have diverse biological activities .
Safety and Hazards
Future Directions
properties
IUPAC Name |
ethyl 2-(2-methylsulfanylanilino)-2-oxoacetate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13NO3S/c1-3-15-11(14)10(13)12-8-6-4-5-7-9(8)16-2/h4-7H,3H2,1-2H3,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUXJCTHPKIYIJI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C(=O)NC1=CC=CC=C1SC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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